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Compound of Interest

Compound Name: Dimethoxymethylvinylsilane

Cat. No.: B103025

For researchers, scientists, and drug development professionals, the safe handling and
disposal of chemical reagents is paramount to ensuring a secure laboratory environment.
Dimethoxymethylvinylsilane, a versatile silane compound, requires strict adherence to
proper disposal protocols due to its hazardous properties. This guide provides essential, step-
by-step information for its safe management and disposal.

Key Safety and Hazard Information

Dimethoxymethylvinylsilane is a highly flammable liquid and vapor that can cause skin and
eye irritation and may lead to respiratory irritation.[1][2][3][4] It is crucial to handle this chemical
with appropriate personal protective equipment in a well-ventilated area, away from heat,
sparks, and open flames.[2][3][5]

Quantitative Data Summary

For quick reference, the table below summarizes the key quantitative safety data for
Dimethoxymethylvinylsilane.
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Property Value

Flash Point 3°C (37.4 °F) - closed cup[1]
Boiling Point 104-106 °C[1][6]

Density 0.884 - 0.89 g/mL at 25 °C[1][6]
UN Number 1993 or 2238[2][7]

Flammable Liquid 2, Skin Irritation 2, Eye
GHS Hazard Classifications Irritation 2, Specific Target Organ Toxicity -
Single Exposure 3[1][4]

Detailed Protocol for Disposal

Adherence to the following step-by-step protocol is mandatory for the safe disposal of
Dimethoxymethylvinylsilane.

Personal Protective Equipment (PPE)

Before handling the chemical for disposal, ensure you are wearing the following PPE:

Eye Protection: Chemical safety goggles or a face shield.[1][2][3]

Hand Protection: Neoprene or nitrile rubber gloves.[3]

Skin and Body Protection: A lab coat or other suitable protective clothing.[2][3]

Respiratory Protection: If ventilation is inadequate, use a NIOSH-approved respirator with an

organic vapor cartridge.[2][3]

Waste Collection

e Unused or Surplus Material: Unused or surplus Dimethoxymethylvinylsilane should be
treated as hazardous waste. Do not attempt to dispose of it down the drain.[5]

o Empty Containers: Empty containers retain flammable vapors and are hazardous.[2][3] They
must be handled with the same precautions as the chemical itself. Do not cut, weld, or
puncture empty containers.[2]
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o Contaminated Materials: Any materials used to clean up spills, such as absorbent pads or
vermiculite, should also be collected and treated as hazardous waste.[5]

Waste Storage and Labeling

o Container: Store all waste Dimethoxymethylvinylsilane and contaminated materials in a
tightly sealed, properly labeled container. The container should be compatible with the
chemical.

e Labeling: The waste container must be clearly labeled as "Hazardous Waste:
Dimethoxymethylvinylsilane" and include the appropriate hazard pictograms (flammable
liquid, irritant).

o Storage Location: Store the sealed waste container in a cool, dry, and well-ventilated area
designated for hazardous waste, away from ignition sources.[3][5]

Final Disposal

e Licensed Disposal Company: The disposal of Dimethoxymethylvinylsilane must be
handled by a licensed hazardous waste disposal company.[3][5]

» Regulatory Compliance: Ensure that all disposal activities comply with local, state, and
national environmental regulations.[3][5]

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of
Dimethoxymethylvinylsilane.
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Dimethoxymethylvinylsilane Disposal Workflow

Preparation

Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

l

Assess Waste Type
(Unused Chemical, Empty Container, Contaminated Material)

Waste Collection & Segregation

Collect Waste in a
Compatible, Sealed Container

l

Label Container Clearly
'Hazardous Waste: Dimethoxymethylvinylsilane'

Interim Storage

Store in a Designated Cool,
Dry, Well-Ventilated Area

l
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l
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Click to download full resolution via product page

Caption: Workflow for the safe disposal of Dimethoxymethylvinylsilane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Dimethoxymethylvinylsilane 97 16753-62-1 [sigmaaldrich.com]

2. Dimethoxymethylvinylsilane(16753-62-1)MSDS Melting Point Boiling Density Storage
Transport [m.chemicalbook.com]

3. gelest.com [gelest.com]

4. Vinylmethyldimethoxysilane | C5H1202Si | CID 85589 - PubChem
[pubchem.ncbi.nim.nih.gov]

5. chemicalbook.com [chemicalbook.com]

6. chemimpex.com [chemimpex.com]

7. calpaclab.com [calpaclab.com]

To cite this document: BenchChem. [Safeguarding Your Laboratory: Proper Disposal of
Dimethoxymethylvinylsilane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b103025#dimethoxymethylvinylsilane-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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